Cas no 1159602-35-3 (3-(2,3-Difluorophenyl)-5-methylisoxazole-4-carboxylic acid ethyl ester)

• Product Name: 3-(2,3-Difluorophenyl)-5-methylisoxazole-4-carboxylic acid ethyl ester
• CAS No: 1159602-35-3
• MF: C₁₃H₁₁F₂NO₃
• MW: 267.228150606155
• CID: 5525333
• Update Time: 2025-10-20

3-(2,3-Difluorophenyl)-5-methylisoxazole-4-carboxylic acid ethyl ester Chemical and Physical Properties

Names and Identifiers

• 3-(2,3-Difluoro-phenyl)-5-methyl-isoxazole-4-carboxylic acid ethyl ester
• 3-(2,3-Difluorophenyl)-5-methylisoxazole-4-carboxylic acid ethyl ester

• Inchi： 1S/C13H11F2NO3/c1-3-18-13(17)10-7(2)19-16-12(10)8-5-4-6-9(14)11(8)15/h4-6H,3H2,1-2H3
• InChI Key： NAFXHRWKAMNDAT-UHFFFAOYSA-N
• SMILES： O1C(C)=C(C(OCC)=O)C(C2=CC=CC(F)=C2F)=N1

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Melting Point: 198-200℃
• Boiling Point: 368.6±42.0 °C at 760 mmHg
• Flash Point: 176.7±27.9 °C
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

3-(2,3-Difluorophenyl)-5-methylisoxazole-4-carboxylic acid ethyl ester Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)